Cas no 159691-25-5 (4-(Pyrrolidin-1-ylmethyl)benzoic acid)

• Product Name: 4-(Pyrrolidin-1-ylmethyl)benzoic acid
• CAS No: 159691-25-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD05240081
• CID: 109304
• PubChem ID: 1092976
• Update Time: 2025-11-02

4-(Pyrrolidin-1-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidin-1-ylmethyl)benzoic acid
• 4-(Pyrrolidin-1-ylmethyl)benzoic acid hydrochloride
• 4-Pyrrolidin-1-ylmethyl-benzoic acid
• Benzoic acid,4-(1-pyrrolidinylmethyl)-
• AKOS BB-9432
• 4-(Pyrrolidin-1-ylmethyl)
• 4-(1-PyrrolidinylMethyl)-benzoic acid
• 4-(1-pyrrolidinylmethyl)benzoic acid(SALTDATA: HCl)
• 4-(1-Pyrrolidinylmethyl)-benzoic acid HCl
• 4-(pyrrolidin-1-ium-1-ylmethyl)benzoate
• 4-((pyrrolidin-1-yl)methyl)benzoic acid
• SR-01000367347-1
• MFCD05240081
• SCHEMBL2787677
• Benzoic acid, 4-(1-pyrrolidinylmethyl)-
• BAS 08909135
• FT-0677316
• BRD-K74533708-001-01-9
• A883287
• CS-0035949
• DTXSID10360248
• BS-41645
• 4-[(pyrrolidin-1-yl)methyl]benzoic acid
• SR-01000367347
• Z57725365
• 4-(PYRROLIDIN-1-YLMETHYL)BENZOICACID
• AKOS000100780
• EN300-15212
• CHEMBL3593491
• F1967-2068
• DOEIPZUTRVMWAB-UHFFFAOYSA-N
• AM803277
• 159691-25-5
• ALBB-014538
• DB-024351
• Benzoic acid, 4-(1-pyrrolidinylmethyl)-, hydrochloride

• MDL： MFCD05240081
• Inchi： 1S/C12H15NO2/c14-12(15)11-5-3-10(4-6-11)9-13-7-1-2-8-13/h3-6H,1-2,7-9H2,(H,14,15)
• InChI Key： DOEIPZUTRVMWAB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 184 °C
• Boiling Point: 294.5±15.0 °C at 760 mmHg
• Flash Point: 117.4±15.5 °C
• Refractive Index: 1.596
• PSA: 40.54000
• LogP: 1.91850
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(Pyrrolidin-1-ylmethyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(Pyrrolidin-1-ylmethyl)benzoic acid

Comprehensive Overview of 4-(Pyrrolidin-1-ylmethyl)benzoic acid (CAS No. 159691-25-5): Properties, Applications, and Research Insights

4-(Pyrrolidin-1-ylmethyl)benzoic acid (CAS No. 159691-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzoic acid derivative, characterized by its pyrrolidine substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure—combining an aromatic benzoic acid core with a pyrrolidinylmethyl moiety—makes it valuable for drug discovery, particularly in modulating pharmacokinetic properties.

In recent years, the demand for 4-(Pyrrolidin-1-ylmethyl)benzoic acid has surged due to its role in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Researchers frequently search for "CAS 159691-25-5 suppliers" or "pyrrolidine-based carboxylic acid applications," reflecting its industrial relevance. The compound’s carboxylic acid group allows for further functionalization, enabling covalent conjugation with amines or alcohols—a key feature for bioconjugation strategies.

From a synthetic chemistry perspective, 159691-25-5 is often utilized to enhance water solubility of lipophilic compounds, addressing a common challenge in drug formulation. Its pKa value (approximately 4.5 for the carboxyl group) and logP (estimated at 1.2) make it suitable for optimizing ADME profiles—a frequent focus in medicinal chemistry discussions. Laboratories also explore its use in metal-organic frameworks (MOFs) due to its bifunctional nature, aligning with trends in green chemistry and sustainable materials.

Analytical studies of 4-(Pyrrolidin-1-ylmethyl)benzoic acid typically employ HPLC (reverse-phase C18 columns) and LC-MS for purity verification, with characteristic UV absorption at 260–280 nm. The compound’s stability under ambient conditions (storage recommendations: 2–8°C in inert atmosphere) ensures its utility in long-term research projects. Notably, its molecular weight (205.24 g/mol) and hydrogen-bonding capacity (3 acceptors, 1 donor) are critical parameters for computational chemistry models, a growing area in AI-driven drug design.

Emerging applications include its incorporation into fluorescent probes for cellular imaging, leveraging the aromatic system for π-stacking interactions. Patent analyses reveal increasing use in kinase inhibitor scaffolds, particularly for cancer therapeutics—a trending topic in precision medicine. Environmental considerations highlight its biodegradability potential (estimated BOD5 at 65%), making it preferable over persistent alternatives in green synthesis protocols.

For researchers investigating structure-activity relationships (SAR), this compound’s conformational flexibility (due to the pyrrolidine ring) provides valuable insights into steric effects and bioisosteric replacements. Recent publications discuss its utility in peptide mimetics and allosteric modulator development, addressing search trends like "non-classical bioisosteres" and "fragment-based drug discovery."